molecular formula C15H13BrN2OS B10907314 N'-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide

N'-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide

Cat. No. B10907314
M. Wt: 349.2 g/mol
InChI Key: USABCADUKVGQOQ-IZUKZVJKSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide is a complex organic compound that features a bromophenyl group and a thiophene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide typically involves the condensation of 3-(4-bromophenyl)prop-2-en-1-one with thiophene-2-carbohydrazide. The reaction is usually carried out in the presence of an acid catalyst under reflux conditions .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis process. This would include optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance yield and efficiency.

Chemical Reactions Analysis

Types of Reactions

N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can yield hydrazine derivatives.

    Substitution: The bromophenyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

    Reduction: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

    Substitution: Nucleophiles such as amines and thiols can be used under basic conditions.

Major Products

    Oxidation: Oxidized derivatives of the original compound.

    Reduction: Hydrazine derivatives.

    Substitution: Substituted bromophenyl derivatives.

Scientific Research Applications

N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide has several scientific research applications:

Mechanism of Action

The mechanism of action for N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide involves its interaction with specific molecular targets. For instance, it may inhibit enzymes such as monoamine oxidase, thereby exerting neuroprotective effects . The compound’s structure allows it to bind to active sites, disrupting normal enzyme function and leading to therapeutic outcomes.

Comparison with Similar Compounds

Similar Compounds

Uniqueness

N’-[(1Z,2E)-3-(4-bromophenyl)prop-2-en-1-ylidene]-2-(thiophen-2-yl)acetohydrazide is unique due to its combination of a bromophenyl group and a thiophene ring, which imparts distinct electronic and steric properties. This makes it particularly valuable in medicinal chemistry for designing enzyme inhibitors and in materials science for creating advanced functional materials.

properties

Molecular Formula

C15H13BrN2OS

Molecular Weight

349.2 g/mol

IUPAC Name

N-[(Z)-[(E)-3-(4-bromophenyl)prop-2-enylidene]amino]-2-thiophen-2-ylacetamide

InChI

InChI=1S/C15H13BrN2OS/c16-13-7-5-12(6-8-13)3-1-9-17-18-15(19)11-14-4-2-10-20-14/h1-10H,11H2,(H,18,19)/b3-1+,17-9-

InChI Key

USABCADUKVGQOQ-IZUKZVJKSA-N

Isomeric SMILES

C1=CSC(=C1)CC(=O)N/N=C\C=C\C2=CC=C(C=C2)Br

Canonical SMILES

C1=CSC(=C1)CC(=O)NN=CC=CC2=CC=C(C=C2)Br

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.